Octadec-9-en-12-ynoic acid

• CAS No.: 13214-35-2
• Molecular Formula: C18H30O2
• Molecular Weight: 278.4 g/mol
• IUPAC Name: (E)-octadec-9-en-12-ynoic acid
• InChI: InChI=1S/C18H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h9-10H,2-5,8,11-17H2,1H3,(H,19,20)/b10-9+
• InChI Key: SAOSKFBYQJLQOS-MDZDMXLPSA-N
• SMILES: CCCCCC#CCC=CCCCCCCCC(=O)O
• Isomeric SMILES: CCCCCC#CC/C=C/CCCCCCCC(=O)O
• Synonyms: (Z)-isomer of crepenynic acid; crepenynic acid; octadec-9-en-12-ynoic acid

Description

This compound is characterized by the presence of both a double bond and a triple bond within its carbon chain, making it a unique fatty acid derivative .

Preparation Methods

Synthetic Routes and Reaction Conditions: Octadec-9-en-12-ynoic acid is typically synthesized through the reaction of cis-9-octadecen-12-ol with dehydrating agents such as sulfuric acid or oxalic acid . The reaction conditions often involve controlled temperatures and the use of organic solvents to facilitate the reaction .

Industrial Production Methods: Industrial production of this compound involves large-scale chemical synthesis using similar methods as in laboratory settings but optimized for higher yields and efficiency. The process may include additional purification steps to ensure the compound’s purity .

Chemical Reactions Analysis

Types of Reactions: Octadec-9-en-12-ynoic acid undergoes various chemical reactions, including:

Oxidation: This reaction can lead to the formation of epoxides or other oxygenated derivatives.

Reduction: Hydrogenation can convert the triple bond into a double bond or a single bond, resulting in different saturated or unsaturated fatty acids.

Substitution: Halogenation or other substitution reactions can introduce new functional groups into the molecule.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate or osmium tetroxide are commonly used.

Reduction: Catalysts like palladium on carbon (Pd/C) or nickel are employed under hydrogen gas.

Substitution: Halogens like bromine or chlorine in the presence of light or heat.

Major Products: The major products formed from these reactions include various oxygenated, hydrogenated, or halogenated derivatives of this compound .

Scientific Research Applications

Octadec-9-en-12-ynoic acid has a wide range of applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of complex organic molecules and polymers.

Biology: The compound is studied for its role in lipid metabolism and its potential effects on cellular processes.

Medicine: Research is ongoing to explore its potential therapeutic effects, including anti-inflammatory and antidiabetic properties.

Industry: It is utilized in the production of surfactants, emulsifiers, and other industrial chemicals.

Mechanism of Action

The mechanism by which Octadec-9-en-12-ynoic acid exerts its effects involves its interaction with various molecular targets and pathways. For instance, it has been found to activate the phosphoinositide 3-kinase (PI3K) pathway, which plays a crucial role in insulin-stimulated glucose uptake . This activation can lead to increased glucose uptake in cells, highlighting its potential antidiabetic properties .

Comparison with Similar Compounds

Octadec-9-ynoic acid: Another fatty acid with a triple bond but lacking the double bond present in Octadec-9-en-12-ynoic acid.

This compound, methyl ester: A methyl ester derivative of this compound, used in various chemical applications.

Uniqueness: What sets this compound apart from similar compounds is its unique combination of a double bond and a triple bond within the same molecule. This structural feature imparts distinct chemical reactivity and biological activity, making it a valuable compound for research and industrial applications .